Cas no 1185292-59-4 (2-(trifluoromethyl)quinoline-4-carboxamide)

2-(Trifluoromethyl)quinoline-4-carboxamide is a fluorinated quinoline derivative with notable applications in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, improving bioavailability and binding affinity to biological targets. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. Its rigid quinoline scaffold allows for precise molecular interactions, while the carboxamide moiety offers functionalization potential for further derivatization. The electron-withdrawing trifluoromethyl group also contributes to improved chemical stability under harsh conditions. Researchers value this compound for its balanced physicochemical properties and utility in structure-activity relationship studies.

2-(trifluoromethyl)quinoline-4-carboxamide structure

1185292-59-4 structure

Product Name:2-(trifluoromethyl)quinoline-4-carboxamide

CAS No:1185292-59-4

MF:C₁₁H₇F₃N₂O

MW:240.181292772293

CID:1210986

PubChem ID:17872136

Update Time:2025-06-11

2-(trifluoromethyl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)quinoline-4-carboxamide
- DB-181504
- BSKYGEFKOWTHDJ-UHFFFAOYSA-N
- F81378
- DTXSID10591414
- SCHEMBL5271308
- SB69034
- 4-Quinolinecarboxamide, 2-(trifluoromethyl)-
- 1185292-59-4
- Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-5-7(10(15)17)6-3-1-2-4-8(6)16-9/h1-5H,(H2,15,17)
- InChI Key： BSKYGEFKOWTHDJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(N)=O)=C2C=CC=CC2=N1)(F)F

Computed Properties

Exact Mass: 240.05104734g/mol
Monoisotopic Mass: 240.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 56Å²

2-(trifluoromethyl)quinoline-4-carboxamide Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 24/25-36/37

2-(trifluoromethyl)quinoline-4-carboxamide Customs Data

HS CODE：29334900

2-(trifluoromethyl)quinoline-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133409-1g	2-(trifluoromethyl)quinoline-4-carboxamide	1185292-59-4	95%	1g	$353	2023-02-18
Chemenu	CM133409-1g	2-(trifluoromethyl)quinoline-4-carboxamide	1185292-59-4	95%	1g	$298	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648383-1g	2-(Trifluoromethyl)quinoline-4-carboxamide	1185292-59-4	98%	1g	￥2839.00	2024-08-09